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Compound of Interest

Compound Name: Aloe Emodin 8-Glucoside

Cat. No.: B15287566 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Aloe-emodin 8-O-glucoside, an anthraquinone

glycoside, sourced from various plant species. It details the compound's presence in the

botanical kingdom, protocols for its isolation and analysis, and a comparative look at its

biological activities, supported by experimental data. The information is intended to aid

researchers in the fields of phytochemistry, pharmacology, and drug discovery.

Botanical Distribution of Aloe-Emodin 8-O-
Glucoside
Aloe-emodin 8-O-glucoside and its aglycone, aloe-emodin, are secondary metabolites found in

a range of plant families. While most commonly associated with the Aloe genus, the compound

is distributed across several species, some of which have a long history in traditional medicine.

[1][2] The glycosylated form is often studied for its potential to reduce the toxicity that can be

associated with the aglycone, emodin.[3][4]

Table 1: Plant Species Containing Aloe-Emodin 8-O-Glucoside or its Aglycone
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Plant Species Family
Common
Name

Compound
Form

Reference

Aloe vera
Asphodelacea
e

Aloe Vera
Glucoside &
Aglycone

[1][3][4]

Reynoutria

japonica
Polygonaceae

Japanese

Knotweed
Glucoside [3]

Rheum

palmatum
Polygonaceae

Chinese

Rhubarb
Aglycone [3][4]

Rheum officinale Polygonaceae Officinal Rhubarb Glucoside [1]

Cassia alata Fabaceae Candle Bush
Glucoside &

Aglycone
[5]

Cassia fistula Fabaceae
Golden Shower

Tree
Aglycone [6]

Beta

benghalensis
Amaranthaceae Bengal Beet Glucoside

Polygonum

multiflorum
Polygonaceae

Tuber

Fleeceflower
Aglycone [3][4]

Rumex spp. Polygonaceae Dock/Sorrel Aglycone [7]

| Rhamnus spp. | Rhamnaceae | Buckthorn | Aglycone |[7] |

Experimental Protocols: Isolation, Purification, and
Quantification
The effective isolation and quantification of Aloe-emodin 8-O-glucoside are crucial for accurate

comparative studies. Methodologies often involve multi-step chromatographic techniques to

achieve high purity.
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Extraction & Pre-purification

Primary Purification

Final Purification & Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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